Cas no 946302-50-7 (4-4-(3-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine)

• Product Name: 4-4-(3-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine
• CAS No: 946302-50-7
• MF: C₂₁H₂₁FN₄O₃S
• MW: 428.479846715927
• CID: 5809261
• PubChem ID: 42474248
• Update Time: 2025-10-24

4-4-(3-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-[4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl]-2-methyl-6-phenoxy-
• AKOS024648609
• F2443-0258
• 4-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]-2-methyl-6-phenoxypyrimidine
• 946302-50-7
• 4-(4-((3-fluorophenyl)sulfonyl)piperazin-1-yl)-2-methyl-6-phenoxypyrimidine
• 4-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-phenoxypyrimidine
• 4-4-(3-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine

• Inchi： 1S/C21H21FN4O3S/c1-16-23-20(15-21(24-16)29-18-7-3-2-4-8-18)25-10-12-26(13-11-25)30(27,28)19-9-5-6-17(22)14-19/h2-9,14-15H,10-13H2,1H3
• InChI Key： IFYXKRPGBBVSKN-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC2=CC=CC=C2)=CC(N2CCN(S(C3=CC=CC(F)=C3)(=O)=O)CC2)=N1

Computed Properties

• Exact Mass: 428.13183988g/mol
• Monoisotopic Mass: 428.13183988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 600.6±65.0 °C(Predicted)
• pka: 5.69±0.39(Predicted)

Additional information on 4-4-(3-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine

4-(3-Fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine: A Comprehensive Overview

The compound with CAS No. 946302-50-7, named 4-(3-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrimidine ring system, a piperazine moiety, and a 3-fluorobenzenesulfonyl group. The presence of these functional groups endows the molecule with unique chemical and biological properties, making it a promising candidate for various applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis process, improving both yield and purity. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating these transformations. These developments have not only enhanced the scalability of the synthesis but also opened new avenues for exploring similar compounds with diverse substituents.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in disease pathways. For instance, studies have shown that it exhibits significant activity against kinases, which are critical targets in oncology and inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts. Recent research has focused on understanding the molecular mechanisms underlying its bioactivity, employing techniques such as X-ray crystallography and molecular docking simulations.

The structural versatility of this compound also extends to its potential applications in materials science. Its rigid framework and conjugated system make it an attractive candidate for use in organic electronics. Researchers have explored its properties as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that it possesses favorable electronic characteristics, including high charge carrier mobility and stability under ambient conditions.

From an environmental perspective, the compound's biodegradability and ecological impact have been subjects of recent investigation. Studies suggest that it undergoes efficient degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This is particularly important given the increasing emphasis on sustainable chemistry practices across industries.

In conclusion, CAS No. 946302-50-7 represents a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and biological insights, positions it as a key player in both academic research and industrial applications. As research continues to unfold, further elucidation of its properties will undoubtedly pave the way for innovative solutions in medicine and materials science.